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Compound of Interest

Compound Name: Bis-PEG25-TFP ester

Cat. No.: B6352247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
reactivity, and handling of Bis-PEG25-TFP ester, a homobifunctional crosslinking agent. This
document is intended for researchers, scientists, and professionals in the field of drug
development and bioconjugation, offering detailed information for the successful application of
this reagent.

Core Physicochemical Properties

Bis-PEG25-TFP ester is a polyethylene glycol (PEG) linker featuring a tetrafluorophenyl (TFP)
ester at both ends of a 25-unit discrete PEG (dPEG®) chain.[1][2] This homobifunctional design
allows for the crosslinking of molecules containing primary or secondary amines.[2][3] The PEG
chain enhances the solubility of conjugated molecules in aqueous solutions.[1]

Quantitative data for Bis-PEG25-TFP ester are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Weight 1515.52 Da
Chemical Formula Ce6H106F8029
CAS Number 2567199-52-2
Purity >95% or >98%
Spacer Arm 79 atoms, 93.0 A
Appearance White to off-white solid
N Soluble in Methylene chloride,
Solubility o
Acetonitrile, DMAC, DMSO
-20°C, sealed under an inert
Storage Conditions atmosphere, protected from

moisture

Reactivity and Stability

The terminal TFP esters of Bis-PEG25-TFP ester are reactive towards primary and secondary
amine groups, forming stable amide bonds. This reaction is a nucleophilic acyl substitution
where the amine attacks the carbonyl carbon of the TFP ester, leading to the release of 2,3,5,6-
tetrafluorophenol.

TFP esters are noted to be more stable against hydrolysis compared to their N-
hydroxysuccinimide (NHS) ester counterparts, which can lead to higher coupling efficiencies in
agueous buffers. The optimal pH for the reaction of TFP esters with amines is generally above
7.5.

Below is a diagram illustrating the reaction mechanism.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b6352247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Reactants

R? = Tetrafluorophenyl

H2N-Biomolecule

Products

+ 2 x Hz2N-Biomolecule
R1—OOC—(PEst)—COO—Rm (pH>7.5) Biomolecule-NHCO-(PEG2s)-CONH-Biomolecule 2 x R-OH
(Bis-PEG25-TFP ester) J (Crosslinked Product) (Tetrafluorophenol)

Prepare Protein Solution Prepare Bis-PEG25-TFP Ester
(2-5 mg/mL in PBS) (20 mM in anhydrous DMSO)

Mix and Incubate
(1-2h at RT or overnight at 4°C)

Quench Reaction

(Optional, with Tris buffer)

Purify Conjugate
(SEC or Dialysis)

Analyze Product
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Purified Conjugate

Size-Exclusion Chromatography (SEC) Reversed-Phase HPLC
(Separation by size) (Purity assessment)

Mass Spectrometry (MS) HPLC with Charged Aerosol Detection
(Confirm MW and degree of labeling) (Quantification)

Fully Characterized Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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